Cas no 1806048-68-9 (3-(Difluoromethyl)-4-hydroxy-6-(trifluoromethoxy)pyridine-2-methanol)

• Product Name: 3-(Difluoromethyl)-4-hydroxy-6-(trifluoromethoxy)pyridine-2-methanol
• CAS No: 1806048-68-9
• MF: C₈H₆F₅NO₃
• MW: 259.130159854889
• CID: 4835133
• Update Time: 2025-05-22

3-(Difluoromethyl)-4-hydroxy-6-(trifluoromethoxy)pyridine-2-methanol Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-4-hydroxy-6-(trifluoromethoxy)pyridine-2-methanol

• Inchi： 1S/C8H6F5NO3/c9-7(10)6-3(2-15)14-5(1-4(6)16)17-8(11,12)13/h1,7,15H,2H2,(H,14,16)
• InChI Key： WCTAWXAHHDCVMH-UHFFFAOYSA-N
• SMILES： FC(C1C(C=C(NC=1CO)OC(F)(F)F)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 385
• XLogP3: 1.3
• Topological Polar Surface Area: 58.6

Additional information on 3-(Difluoromethyl)-4-hydroxy-6-(trifluoromethoxy)pyridine-2-methanol

3-(Difluoromethyl)-4-hydroxy-6-(trifluoromethoxy)pyridine-2-methanol: A Comprehensive Overview of Its Properties and Applications

3-(Difluoromethyl)-4-hydroxy-6-(trifluoromethoxy)pyridine-2-methanol (CAS No. 1806048-68-9) is a highly specialized chemical compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. This compound, characterized by its unique fluorinated pyridine structure, offers a range of applications due to its distinct chemical properties. Researchers and industry professionals are increasingly interested in this molecule for its potential in drug discovery and crop protection solutions.

The molecular structure of 3-(Difluoromethyl)-4-hydroxy-6-(trifluoromethoxy)pyridine-2-methanol features a pyridine ring substituted with difluoromethyl, hydroxy, and trifluoromethoxy groups, along with a methanol side chain. This combination of functional groups contributes to its high reactivity and selective binding capabilities, making it a valuable intermediate in synthetic chemistry. The presence of fluorine atoms enhances its lipophilicity and metabolic stability, which are critical factors in bioactive molecule design.

In the pharmaceutical industry, 3-(Difluoromethyl)-4-hydroxy-6-(trifluoromethoxy)pyridine-2-methanol is being explored as a key building block for the development of novel therapeutic agents. Its structural motifs are particularly relevant in the design of enzyme inhibitors and receptor modulators, which are essential for treating various diseases. Recent studies have highlighted its potential in targeting inflammatory pathways and neurological disorders, aligning with the growing demand for precision medicine solutions.

The agrochemical sector also benefits from the unique properties of 3-(Difluoromethyl)-4-hydroxy-6-(trifluoromethoxy)pyridine-2-methanol. Its fluorinated pyridine core is instrumental in the synthesis of next-generation pesticides and herbicides. With the increasing focus on sustainable agriculture and environmental safety, this compound offers a promising alternative to traditional agrochemicals, providing enhanced efficacy and reduced ecological impact.

From a market perspective, the demand for 3-(Difluoromethyl)-4-hydroxy-6-(trifluoromethoxy)pyridine-2-methanol is expected to rise, driven by advancements in chemical synthesis and biotechnological applications. Industry reports indicate a growing interest in fluorinated compounds, particularly in regions with robust pharmaceutical and agrochemical industries. Companies specializing in fine chemicals and custom synthesis are actively investing in the production and optimization of this compound to meet the evolving needs of researchers and manufacturers.

In addition to its industrial applications, 3-(Difluoromethyl)-4-hydroxy-6-(trifluoromethoxy)pyridine-2-methanol is also a subject of academic research. Scientists are investigating its mechanistic pathways and structure-activity relationships to unlock new possibilities in molecular design. The compound's versatility makes it a valuable tool for chemical biology studies, particularly in understanding fluorine's role in bioactive molecules.

For those seeking high-purity 3-(Difluoromethyl)-4-hydroxy-6-(trifluoromethoxy)pyridine-2-methanol, it is essential to source the compound from reputable suppliers who adhere to strict quality control standards. Proper handling and storage are crucial to maintaining its chemical integrity and ensuring optimal performance in research and development applications. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in shaping the future of chemical innovation.

In summary, 3-(Difluoromethyl)-4-hydroxy-6-(trifluoromethoxy)pyridine-2-methanol (CAS No. 1806048-68-9) represents a cutting-edge chemical entity with broad applications across multiple industries. Its unique fluorinated pyridine structure, combined with its reactivity and versatility, makes it a valuable asset in drug discovery, agrochemical development, and material science. As research progresses, this compound is expected to unlock new opportunities for scientific advancement and industrial growth.